Cas no 143004-11-9 (2,5-Diazabicyclo[2.2.1]heptane, 6-methyl-2-(trifluoroacetyl)-, (1R-exo)- (9CI))

• Product Name: 2,5-Diazabicyclo[2.2.1]heptane, 6-methyl-2-(trifluoroacetyl)-, (1R-exo)- (9CI)
• CAS No: 143004-11-9
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 108080
• Update Time: 2023-11-19

2,5-Diazabicyclo[2.2.1]heptane, 6-methyl-2-(trifluoroacetyl)-, (1R-exo)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[2.2.1]heptane,6-methyl-2-(trifluoroacetyl)-, (1R-exo)- (9CI)
• 2,2,2-Trifluoro-1-[(1R,4R,6S)-6-methyl-2,5-diazabicyclo[2.2.1]heptan-2-yl]ethanone
• CID 15026551
• 2,5-Diazabicyclo[2.2.1]heptane, 6-methyl-2-(trifluoroacetyl)-, (1R-exo)- (9CI)

• Inchi： 1S/C8H11F3N2O/c1-4-6-2-5(12-4)3-13(6)7(14)8(9,10)11/h4-6,12H,2-3H2,1H3/t4-,5+,6+/m0/s1
• InChI Key： DSJDIHSPTSRGAQ-KVQBGUIXSA-N
• SMILES： FC(C(N1C[C@H]2C[C@@H]1[C@H](C)N2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 266
• XLogP3: 0.9
• Topological Polar Surface Area: 32.299